Cas no 2229665-95-4 (1,1-difluoro-2-methylhept-3-en-2-amine)

• Product Name: 1,1-difluoro-2-methylhept-3-en-2-amine
• CAS No: 2229665-95-4
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5937764
• PubChem ID: 165667030
• Update Time: 2025-11-07

1,1-difluoro-2-methylhept-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methylhept-3-en-2-amine
• EN300-1958830
• 2229665-95-4

• Inchi： 1S/C8H15F2N/c1-3-4-5-6-8(2,11)7(9)10/h5-7H,3-4,11H2,1-2H3/b6-5+
• InChI Key： KQLIHRHUSKHOEP-AATRIKPKSA-N
• SMILES： FC(C(C)(/C=C/CCC)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methylhept-3-en-2-amine

1,1-Difluoro-2-Methylhept-3-en-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-2-methylhept-3-en-2-amine (CAS No. 2229665-95-4) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of amines, specifically featuring a fluorinated amine group and an enamine structure. The presence of fluorine atoms in the molecule introduces distinct electronic and steric effects, making it a subject of interest in various chemical and biological studies.

1,1-difluoro-2-methylhept-3-en-2-amine is characterized by its complex molecular architecture, which includes a seven-carbon chain with a double bond at the 3-position and two fluorine atoms attached to the nitrogen atom at position 1. This structure not only enhances the molecule's stability but also imparts unique reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 1,1-difluoro-2-methylhept-3-en-2-amine involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Fluorination is then achieved through either electrophilic or nucleophilic substitution reactions, depending on the specific conditions and desired outcomes. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

One of the most significant applications of 1,1-difluoro-2-methylhept-3-en-2-amine lies in its use as a building block for drug discovery. Its enamine functionality makes it an attractive candidate for forming bioactive compounds with potential therapeutic applications. Recent research has focused on its role in modulating enzyme activity and its ability to interact with biological targets such as receptors and ion channels.

In addition to its pharmaceutical applications, 1,1-difluoro-2-methylhept-3-en-2-amines has shown promise in materials science. Its ability to form stable covalent bonds under specific conditions makes it a valuable component in the development of advanced polymers and coatings. Studies have demonstrated its potential as a crosslinking agent in polymer matrices, enhancing their mechanical and thermal properties.

The chemical stability of 1,1-difluoro-2-methylhept-3-en-amines is another area of active research. Investigations into its degradation pathways under various environmental conditions have provided insights into its environmental fate and toxicity. These studies are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1,1-difluoro-hepten-amines with greater accuracy. These computational models have been instrumental in designing novel synthetic routes and optimizing reaction conditions for large-scale production.

In conclusion, 1,1-difluoro-hepten-amines (CAS No. 2229665) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemistry and materials science.